Cas no 951885-13-5 (5-(4-Fluoro-3-methylphenyl)-3-methyl-5-oxovaleric acid)

• Product Name: 5-(4-Fluoro-3-methylphenyl)-3-methyl-5-oxovaleric acid
• CAS No: 951885-13-5
• MF: C₁₃H₁₅FO₃
• MW: 238.254807710648
• CID: 4722016
• Update Time: 2025-06-08

5-(4-Fluoro-3-methylphenyl)-3-methyl-5-oxovaleric acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-FLUORO-3-METHYLPHENYL)-3-METHYL-5-OXOVALERIC ACID
• 5-(4-fluoro-3-methylphenyl)-3-methyl-5-oxopentanoic acid
• BC1358173
• 5-(4-Fluoro-3-methylphenyl)-3-methyl-5-oxovaleric acid

• Inchi： 1S/C13H15FO3/c1-8(6-13(16)17)5-12(15)10-3-4-11(14)9(2)7-10/h3-4,7-8H,5-6H2,1-2H3,(H,16,17)
• InChI Key： JTZWWZFHWWKNII-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)C(CC(C)CC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 290
• Topological Polar Surface Area: 54.4

Additional information on 5-(4-Fluoro-3-methylphenyl)-3-methyl-5-oxovaleric acid

Comprehensive Overview of 5-(4-Fluoro-3-methylphenyl)-3-methyl-5-oxovaleric acid (CAS No. 951885-13-5)

5-(4-Fluoro-3-methylphenyl)-3-methyl-5-oxovaleric acid (CAS No. 951885-13-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique fluorinated aromatic and oxovaleric acid structure, is widely studied for its potential applications in drug development and metabolic studies. Researchers are particularly interested in its role as an intermediate in the synthesis of more complex molecules, owing to its reactive carboxylic acid and ketone functional groups.

In recent years, the demand for fluorinated compounds like 5-(4-Fluoro-3-methylphenyl)-3-methyl-5-oxovaleric acid has surged due to their enhanced stability and bioavailability. This aligns with the growing trend in medicinal chemistry to develop targeted therapies with improved pharmacokinetic properties. The incorporation of a fluoro group at the 4-position of the phenyl ring is a strategic modification often employed to modulate the compound's electronic and steric properties, making it a valuable building block in drug design.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 5-(4-Fluoro-3-methylphenyl)-3-methyl-5-oxovaleric acid?" The synthesis typically involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent oxidation steps. Another common query is: "How does the fluorine substituent influence the reactivity of this compound?" The presence of fluorine not only enhances the compound's lipophilicity but also affects its hydrogen-bonding potential, which is crucial for interactions with biological targets.

The compound's CAS No. 951885-13-5 is often referenced in patent literature and academic journals, highlighting its relevance in cutting-edge research. For instance, its potential use in the development of enzyme inhibitors or anti-inflammatory agents has been explored, though further clinical validation is required. This ties into the broader industry focus on precision medicine and small-molecule therapeutics, which are currently dominating pharmaceutical R&D.

From an analytical perspective, 5-(4-Fluoro-3-methylphenyl)-3-methyl-5-oxovaleric acid is typically characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for ensuring the compound's purity and structural integrity, which are critical for its application in high-stakes research. The compound's molecular weight and solubility profile are also key parameters frequently investigated by researchers.

Environmental and safety considerations are another hot topic surrounding this compound. While it is not classified as a hazardous material, proper handling protocols are recommended due to its potential irritant properties. This aligns with the increasing emphasis on green chemistry and sustainable synthesis practices in the chemical industry.

In summary, 5-(4-Fluoro-3-methylphenyl)-3-methyl-5-oxovaleric acid (CAS No. 951885-13-5) represents a versatile and scientifically valuable compound with broad implications in drug discovery and development. Its unique structural features and reactivity profile make it a subject of ongoing research, particularly in the context of fluorinated pharmaceuticals and metabolic pathway modulation. As the field of medicinal chemistry continues to evolve, this compound is likely to remain a key player in the quest for innovative therapeutic solutions.